Cas no 2171721-22-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2171721-22-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6567927
• PubChem ID: 165544212
• Update Time: 2025-05-21

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-2-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]-2-methylpiperidine-2-carboxylic acid
• 2171721-22-3
• EN300-1518770

• Inchi： 1S/C28H34N2O5/c1-4-18(2)24(25(31)30-16-10-9-15-28(30,3)26(32)33)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,4,9-10,15-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： VGDQWLYTPGICAZ-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1(C(=O)O)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-2-carboxylic acid

Compound 2171721-22-3: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-2-carboxylic Acid

Compound 2171721-22-3, also known as 1-2-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-methylpentanoyl-2-methylpiperidine-carboxylic acid, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a methyl-substituted pentanoyl chain. The combination of these structural elements makes it a versatile molecule with unique properties.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, esterifications, and peptide bond formations. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, making it suitable for applications in chiral recognition and drug delivery systems. The use of Fmoc as a protecting group has been widely recognized for its stability under harsh reaction conditions and ease of removal during the final stages of synthesis.

In terms of applications, this compound has shown promising results in the development of bioactive molecules. For instance, studies have demonstrated its ability to act as a substrate for proteolytic enzymes, making it a valuable tool in enzyme kinetics and inhibitor design. Additionally, the presence of the piperidine ring introduces rigidity into the molecule, enhancing its binding affinity to specific targets such as G-protein coupled receptors (GPCRs). This property has led to its exploration in the design of novel therapeutics for neurodegenerative diseases and cancer.

The physical properties of this compound are equally noteworthy. Its molecular weight is approximately 584 g/mol, with a melting point around 180°C. The compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in chromatographic separations and analytical techniques like HPLC and NMR spectroscopy. Recent research has also highlighted its fluorescence properties under UV light due to the conjugated system within the fluorenyl group, opening new avenues for its application in sensing technologies.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on aquatic ecosystems. However, ongoing research is focused on developing eco-friendly synthetic routes and recycling strategies to mitigate these issues.

In conclusion, Compound 2171721-22-3 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and functionalization techniques, positions it as a key player in the development of next-generation pharmaceuticals and advanced materials.